Cas no 1346597-44-1 (N-Formyl Maraviroc)
N-Formyl Maraviroc Chemical and Physical Properties
Names and Identifiers
-
- N-Formyl Maraviroc
- VOAHTIZOTHESLT-GVHAAITQSA-N
- Maraviroc N-Formyl Impurity
- Cyclohexanecarboxamide, 4,4-difluoro-N-formyl-N-[(1S)-3-[3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]-1-phenylpropyl]-
-
- Inchi: 1S/C30H41F2N5O2/c1-20(2)28-34-33-21(3)37(28)26-17-24-9-10-25(18-26)35(24)16-13-27(22-7-5-4-6-8-22)36(19-38)29(39)23-11-14-30(31,32)15-12-23/h4-8,19-20,23-27H,9-18H2,1-3H3/t24?,25?,26?,27-/m0/s1
- InChI Key: VOAHTIZOTHESLT-GVHAAITQSA-N
- SMILES: C1(C(N(C=O)[C@H](C2=CC=CC=C2)CCN2C3CCC2CC(N2C(C(C)C)=NN=C2C)C3)=O)CCC(F)(F)CC1
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 683.7±65.0 °C at 760 mmHg
- Flash Point: 367.3±34.3 °C
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
N-Formyl Maraviroc Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Formyl Maraviroc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F700715-1mg |
N-Formyl Maraviroc |
1346597-44-1 | 1mg |
$282.00 | 2023-05-18 | ||
| TRC | F700715-10mg |
N-Formyl Maraviroc |
1346597-44-1 | 10mg |
$2193.00 | 2023-05-18 |
N-Formyl Maraviroc Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-Formyl Maraviroc
Introduction to N-Formyl Maraviroc (CAS No. 1346597-44-1)
N-Formyl Maraviroc, with the chemical identifier CAS No. 1346597-44-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, belonging to the class of formylated organic molecules, exhibits unique properties that make it a subject of intense research and development. The formyl group (-CHO) present in its molecular structure plays a crucial role in its reactivity and potential applications, particularly in drug discovery and synthetic chemistry.
The chemical structure of N-Formyl Maraviroc consists of a benzene ring substituted with various functional groups, including the formyl group. This arrangement contributes to its complex interaction with biological targets, making it a promising candidate for further investigation. The compound's solubility, stability, and metabolic pathways are areas of active study, as these factors are critical for its potential use in therapeutic applications.
In recent years, there has been a surge in research focused on developing novel antiviral agents. N-Formyl Maraviroc has emerged as a compound of interest due to its structural similarity to known antiviral drugs. Its mechanism of action is thought to involve interference with viral replication processes, particularly by inhibiting key enzymes or proteins involved in the viral life cycle. This makes it a valuable asset in the quest to develop new treatments for viral infections.
One of the most compelling aspects of N-Formyl Maraviroc is its potential in combination therapy. Studies have shown that when paired with other antiviral agents, it can enhance therapeutic efficacy while reducing the likelihood of drug resistance. This synergistic effect is particularly important in managing chronic viral infections, where long-term treatment is often required. The ability to develop combination therapies that leverage the unique properties of compounds like N-Formyl Maraviroc could revolutionize the treatment landscape for various viral diseases.
The synthesis of N-Formyl Maraviroc involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Researchers have been exploring different synthetic pathways to optimize yield and purity. Advances in synthetic methodologies have enabled the production of larger quantities of this compound, facilitating more extensive biological testing and clinical trials.
Biological activity studies have revealed that N-Formyl Maraviroc exhibits potent inhibitory effects on certain enzymes associated with viral replication. These findings are supported by computational modeling studies that predict favorable interactions between the compound and its biological targets. Such computational approaches are increasingly integral to drug discovery, as they allow researchers to predict and optimize the binding affinity and specificity of potential drug candidates.
The pharmacokinetic properties of N-Formyl Maraviroc are another area of focus. Understanding how the body processes this compound is essential for determining appropriate dosing regimens and predicting potential side effects. Preclinical studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are crucial for guiding the design of future clinical trials and ensuring that the compound is safe and effective for human use.
Recent clinical trials have begun to explore the therapeutic potential of N-Formyl Maraviroc in treating specific viral infections. Early results are promising, showing that the compound can significantly reduce viral load in infected individuals. However, further research is needed to confirm these findings and establish optimal treatment protocols. The collaboration between academic researchers and pharmaceutical companies is essential for advancing this compound from preclinical stages to market-ready therapies.
The regulatory landscape for new drug approvals presents both challenges and opportunities for N-Formyl Maraviroc. Regulatory agencies require extensive documentation to support the safety and efficacy of new compounds before they can be approved for clinical use. Researchers must navigate complex regulatory pathways while ensuring that their data meet stringent standards. Despite these challenges, the potential benefits of N-Formyl Maraviroc make it a worthwhile candidate for regulatory review.
Future directions in N-Formyl Maraviroc research include exploring its use in treating other types of infections beyond viruses. Its unique chemical properties may make it effective against bacteria or fungi as well. Additionally, researchers are investigating ways to improve its bioavailability and reduce potential side effects through structural modifications.
The impact of N-Formyl Maraviroc on global health cannot be overstated. As viral infections continue to pose significant threats worldwide, innovative treatments like this one are crucial for mitigating their impact. By leveraging advances in chemical biology and pharmacology, researchers hope to harness the full therapeutic potential of compounds like N-Formyl Maraviroc.
1346597-44-1 (N-Formyl Maraviroc) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)